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Foundational Data on Ketoconazole

The table below summarizes key physicochemical and pharmacokinetic properties of ketoconazole identified

in the search results. This data is crucial for informing the development of purity analysis methods, such as

High-Performance Liquid Chromatography (HPLC) [1].

Property Description / Value Relevance to Purity Analysis

Chemical
Formula

C₂₆H₂₈Cl₂N₄O₄ [2] Serves as a reference for the expected

structure of the deuterated analog (-)-
Ketoconazole-d3.

Molar Mass 531.43 g·mol⁻¹ [2] The deuterated form will have a slightly
higher mass, which is critical for Mass

Spectrometry (MS).

Solubility Poor; 0.006 mg/mL at pH 7.5 [1] Informs choice of solvent for preparing

analytical samples (e.g., may require a
organic modifier).

Metabolism Extensive liver metabolism; primary
metabolite is N-deacetylketoconazole
(M1) [1]

M1 is a key potential impurity to monitor
in purity assays.
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Property Description / Value Relevance to Purity Analysis

Protein
Binding

84% to 99% [2] Important to consider for bioanalytical
method development.

Experimental Pathways & Logical Workflow

Based on the gathered information, a comprehensive purity analysis for (-)-Ketoconazole-d3 would

logically involve several key stages. The following diagram outlines this experimental workflow, from

sample preparation to final quantification and structural confirmation.
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Sample Preparation & Preliminary Analysis
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Methodological Notes for the Workflow

Sample Preparation: The poor solubility of ketoconazole [1] suggests you will likely need to use an

organic solvent (like methanol or acetonitrile) to prepare samples for analysis.
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Chromatography and Mass Spectrometry: Using HPLC coupled with Mass Spectrometry (LC-MS)

is a powerful approach. You should look for:
A single, sharp peak for the parent compound in the chromatogram.

The correct mass for the deuterated compound, which will be higher than the standard 531.43
g·mol⁻¹.

The absence of significant peaks for impurities, particularly the non-deuterated form and the
primary metabolite N-deacetylketoconazole (M1) [1].

Nuclear Magnetic Resonance (NMR): This technique is critical for confirming the successful
incorporation of deuterium atoms at the specific positions in the molecule and for assessing

stereochemical purity (the "(-)-" enantiomer).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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